Cas no 1378801-12-7 (2-(1-benzofuran-5-yl)-1H-imidazole)

• Product Name: 2-(1-benzofuran-5-yl)-1H-imidazole
• CAS No: 1378801-12-7
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• MDL: MFCD20687768
• CID: 4595041
• PubChem ID: 46234184
• Update Time: 2025-07-18

2-(1-benzofuran-5-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzofuran-5-yl)-1H-imidazole

• MDL： MFCD20687768
• Inchi： 1S/C11H8N2O/c1-2-10-8(3-6-14-10)7-9(1)11-12-4-5-13-11/h1-7H,(H,12,13)
• InChI Key： NFGMQBFAKHHLEB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C3OC=CC3=C2)NC=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-(1-benzofuran-5-yl)-1H-imidazole

Comprehensive Overview of 2-(1-benzofuran-5-yl)-1H-imidazole (CAS No. 1378801-12-7)

2-(1-benzofuran-5-yl)-1H-imidazole (CAS No. 1378801-12-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique benzofuran-imidazole hybrid structure, exhibits promising biological and chemical properties. Researchers are increasingly exploring its potential applications in drug discovery, organic electronics, and catalysis, making it a focal point in modern synthetic chemistry.

The molecular structure of 2-(1-benzofuran-5-yl)-1H-imidazole combines a benzofuran moiety with an imidazole ring, creating a versatile scaffold. This structural feature enables interactions with various biological targets, such as enzymes and receptors, which is why it is frequently studied in the context of anti-inflammatory, antimicrobial, and anticancer agents. Recent studies highlight its role in modulating key signaling pathways, aligning with the growing interest in targeted therapy and precision medicine.

In the realm of materials science, 2-(1-benzofuran-5-yl)-1H-imidazole is valued for its photophysical properties, including fluorescence and charge transport capabilities. These attributes make it a candidate for organic light-emitting diodes (OLEDs) and solar cells, addressing the demand for sustainable energy solutions. Its stability and tunability further enhance its appeal for high-performance materials, a topic frequently searched in academic and industrial circles.

Synthetic routes to 2-(1-benzofuran-5-yl)-1H-imidazole often involve palladium-catalyzed cross-coupling or multicomponent reactions, reflecting advancements in green chemistry. Researchers are optimizing these methods to improve yield and reduce environmental impact, responding to the global push for sustainable synthesis. This aligns with trending searches on eco-friendly chemical processes and catalyst design.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are pivotal in characterizing 2-(1-benzofuran-5-yl)-1H-imidazole. These methods ensure purity and structural integrity, critical for reproducibility in both academic and industrial settings. The compound’s spectral data and crystal structure are often sought after in databases, underscoring its relevance in cheminformatics.

Beyond its scientific merits, 2-(1-benzofuran-5-yl)-1H-imidazole exemplifies the intersection of medicinal chemistry and materials innovation. As interest grows in multifunctional compounds, this molecule serves as a case study for interdisciplinary collaboration. Its dual applications in life sciences and nanotechnology resonate with queries about next-generation therapeutics and smart materials.

In summary, 2-(1-benzofuran-5-yl)-1H-imidazole (CAS No. 1378801-12-7) represents a dynamic area of research with broad implications. Its structural versatility, coupled with emerging applications, positions it as a compound of enduring interest. For researchers and industry professionals, understanding its properties and potential is key to unlocking innovations in healthcare and advanced materials.